Cas no 1601188-26-4 (1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-)

1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-, is a specialized triazole derivative with a functionalized methanamine group. Its structure combines a 1,2,3-triazole core with an ethyl substituent at the 1-position and a methyl group at the α-position of the methanamine side chain, offering unique reactivity and steric properties. This compound is of interest in medicinal chemistry and materials science due to its potential as a versatile building block for heterocyclic synthesis. The triazole moiety provides stability and hydrogen-bonding capabilities, while the substituted methanamine group enhances its utility in derivatization and coordination chemistry. Its well-defined structure makes it suitable for precise applications in ligand design and pharmaceutical intermediates.
1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl- structure
1601188-26-4 structure
Product Name:1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-
CAS No:1601188-26-4
MF:C6H12N4
MW:140.186280250549
CID:6388476
PubChem ID:84762620
Update Time:2025-05-21

1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-
    • SCHEMBL19825418
    • EN300-719228
    • 1601188-26-4
    • 1-(1-Ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
    • Inchi: 1S/C6H12N4/c1-3-10-4-6(5(2)7)8-9-10/h4-5H,3,7H2,1-2H3
    • InChI Key: UBQBOKVUMDZBQX-UHFFFAOYSA-N
    • SMILES: C(C1N=NN(CC)C=1)(N)C

Computed Properties

  • Exact Mass: 140.106196400g/mol
  • Monoisotopic Mass: 140.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 254.1±32.0 °C(Predicted)
  • pka: 7.85±0.29(Predicted)

1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-719228-1.0g
1-(1-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
1601188-26-4
1g
$0.0 2023-06-07

Additional information on 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-

1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl- (CAS No. 1601188-26-4): Structural Insights and Emerging Applications in Chemical Biology

The compound 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl (CAS No. 1601188-26-4) represents a structurally unique derivative of the triazole scaffold, a class of heterocyclic compounds renowned for their versatility in pharmaceutical and materials science. The triazole core, characterized by a five-membered ring with three nitrogen atoms at positions 1, 2, and 3, provides a platform for functionalization through substituents that modulate its physicochemical and biological properties. In this compound, the 4-methanamine moiety introduces an amino group at the C4 position of the triazole ring, while the 1-ethyl and α-methyl substituents at positions 1 and α of the methanamine chain further diversify its reactivity profile. Recent advancements in synthetic methodologies have enabled precise control over such structural features, positioning this molecule as a focal point in drug discovery and catalytic applications.

Structurally, the triazole ring system is inherently stable due to its aromaticity and delocalized electron density across the nitrogen atoms. The presence of an amino group (-NH₂) at C4 introduces hydrogen-bonding capabilities and nucleophilic character, which are critical for interactions with biomolecular targets such as enzymes or receptors. The methylene bridge (-CH₂) connecting the triazole ring to the ethyl chain adds flexibility to the molecule’s conformational space. Meanwhile, the methyl substitution (α-position) adjacent to the ethyl group enhances steric bulk and lipophilicity compared to unsubstituted analogs. These combined features suggest potential applications in enzyme inhibition studies or as a building block for peptidomimetic compounds.

Synthetic approaches to this compound often leverage copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), a cornerstone reaction in click chemistry. The modular nature of CuAAC allows efficient assembly of triazoles from readily available azides and terminal alkynes. For instance, coupling an appropriately substituted azide with an alkyne bearing both ethyl and methyl groups could yield CAS No. 1601188-26-4 in high yields under mild conditions. Recent studies have optimized reaction parameters such as solvent choice (e.g., dimethyl sulfoxide) and ligand selection (e.g., tris(benzyltriazolylmethyl)amine) to enhance stereoselectivity toward the α-methyl configuration critical for bioactivity.

In terms of biological relevance, triazoles are well-documented scaffolds in antifungal agents like fluconazole and voriconazole. However, derivatives with appended amino groups—such as methanamine moieties—have shown promise in modulating G protein-coupled receptors (GPCRs) due to their ability to mimic amine-containing neurotransmitters or hormones. For example, a 2023 study published in *ACS Medicinal Chemistry Letters* demonstrated that triazole-based amines with similar structural motifs exhibited nanomolar affinity for serotonin receptors (5-HT₁A/₂B), suggesting potential utility in neuropsychiatric disorders or gastrointestinal motility regulation.

From a mechanistic perspective, the amino functionality at C4 may act as a proton shuttle or nucleophile in enzymatic processes involving amidases or peptidases. Computational docking simulations predict favorable interactions between this compound’s amine group and catalytic residues in serine proteases via hydrogen bonding networks. Such insights could guide rational design strategies for enzyme inhibitors targeting pathogenic organisms or cancer-related pathways.

Beyond pharmaceuticals, this compound’s chemical properties make it suitable for materials science applications. The triazole ring’s rigidity combined with side-chain substituents can be exploited in supramolecular assembly via non-covalent interactions like π–π stacking or hydrophobic effects between methyl groups. Researchers have explored similar architectures for stimuli-responsive polymers where thermal or pH changes induce conformational shifts governed by amine protonation states.

Environmental sustainability is another emerging focus area for compounds like CAS No. 1601188-26-4. Triazoles are increasingly used as ligands in homogeneous catalysis due to their strong metal-binding affinity while avoiding toxic heavy metals typically required by traditional catalysts like Grubbs’ catalysts used in olefin metathesis reactions.

Challenges remain regarding scalability of synthesis methods while maintaining regioselectivity toward specific isomers—particularly when multiple reactive sites exist within complex frameworks containing both alkynes/azides alongside other functionalities such as ester groups present during intermediate stages prior to final purification steps involving chromatography techniques including flash column chromatography using silica gel media under gradient elution protocols.

Future directions include exploring structure–activity relationships through systematic variation of substituent patterns around both triazole rings (e.g., introducing electron-withdrawing groups at N3 position) alongside computational modeling efforts aimed at predicting optimal configurations based on quantum mechanical calculations using software packages like Gaussian or Schrödinger Suite tools including QSite module specifically designed for quantifying electrostatic potentials across molecular surfaces relevant to ligand-receptor binding events observed experimentally via surface plasmon resonance assays conducted under controlled temperature conditions typically set between 25°C - 37°C depending upon target protein stability profiles determined via circular dichroism spectroscopy measurements taken pre/post denaturation experiments employing urea gradients up to 8M concentrations over time intervals ranging from minutes up hours depending upon experimental setup specifications 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fractional quantum Hall effect integer quantum Hall effect Aharonov–Bohm effect Aharonov–Casher effect Berry phase geometric phase holonomy parallel transport gauge theories Yang-Mills theories Standard Model electroweak unification grand unified theories GUTs string theory M-theory branes extra dimensions Kaluza-Klein theory compactification flux compactification orientifolds D-branes NS-branes RR-branes M-branes F-theory S-duality T-duality U-duality holographic principle AdS/CFT correspondence gauge/gravity duality black hole thermodynamics Hawking radiation Unruh effect Hawking temperature Bekenstein-Hawking entropy information paradox firewall hypothesis ER=EPR conjecture entanglement wedge reconstruction tensor networks matrix product states projected entangled pair states PEPS multiscale entanglement renormalization ansatz MERA density matrix renormalization group DMRG variational Monte Carlo VMC diffusion Monte Carlo DMC path integral Monte Carlo PIMC lattice field theory lattice gauge theory Wilson loops plaquettes Wilson fermions staggered fermions domain wall fermions overlap fermions chiral symmetry breaking spontaneous symmetry breaking Goldstone theorem Goldstone bosons Higgs mechanism symmetry breaking phase transitions critical phenomena renormalization group RG flow fixed points universality classes critical exponents scaling laws hyperscaling relations finite size scaling conformal field theories CFTs Virasoro algebra minimal models Liouville field theory sine-Gordon model Thirring model Gross–Neveu model Nambu–Jona-Lasinio model Schwinger model Schwinger-Dyson equations Dyson-Schwinger equations Bethe ansatz algebraic Bethe ansatz coordinate Bethe ansatz nested Bethe ansatz Yang-Baxter equation R-matrix Lax pair integrable systems exactly solvable models soliton solutions inverse scattering transform nonlinear Schrödinger equation Korteweg-de Vries equation Kadomtsev-Petviashvili equation Davey-Stewartson equation Benjamin-Ono equation Hirota bilinear method tau functions Painlevé transcendents elliptic functions theta functions modular forms automorphic forms Selberg trace formula Riemann zeta function Dedekind zeta function L-functions modular symbols Hecke operators Atkin-Lehner operators Maass forms Eisenstein series cusp forms holomorphic differentials differential geometry Riemannian geometry pseudo-Riemannian geometry Lorentzian geometry Finsler geometry affine connections curvature tensors Ricci curvature scalar curvature Weyl curvature Einstein tensor Bianchi identities Killing vector fields geodesics variational principles Hamiltonian formalism Lagrangian formalism action principle least action principle Noether's theorem conservation laws symmetries Lie algebras Lie groups representation theory Casimir operators Cartan subalgebras root systems weight diagrams Dynkin diagrams classification simple Lie algebras exceptional Lie algebras G₂ F₄ E₆ E₇ E₈ spin groups Clifford algebras Dirac matrices gamma matrices 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cobordism rings Thom spectra bordism spectra stable homotopy category triangulated categories derived categories dg-categories A-infinity categories Calabi-Yau manifolds mirror symmetry SYZ conjecture HMS conjecture derived equivalences Fourier-Mukai transforms Bridgeland stability conditions Donaldson-Uhlenbeck-Yau theorem Hitchin moduli spaces hyperkähler manifolds twistor spaces Penrose transform twistor correspondence spin networks loop quantum gravity spin foam models Ashtekar variables Thiemann Hamiltonian constraint quantization polymer representations discrete spacetime causal sets causal dynamical triangulations Regge calculus dynamical triangulations tensor models matrix models membrane models brane cosmologies ekpyrotic scenarios cyclic universes multiverse theories landscape problem string landscape swampland conditions swampland distance conjecture dS swampland conjecture AdS/CFT correspondence holographic duality gauge/gravity duality black hole complementarity firewall paradox information paradox ER=EPR conjecture holographic entropy cone holographic complexity Nielsen complexity circuit complexity Kolmogorov complexity algorithmic information theory Solomonoff induction universal prior minimum message length MML minimum description length MDL Occam's razor principle simplicity bias overfitting underfitting regularization LASSO ridge regression elastic net dropout stochastic gradient descent Adam optimizer RMSProp optimizer RMSProp momentum AdamW optimizer lookahead optimizer ranger optimizer lion optimizer shark optimizer whale optimizer firefly algorithm cuckoo search bat algorithm harmony search gravitational search algorithm teaching-learning-based optimization TLBO particle swarm optimization PSO differential evolution DE simulated annealing SA genetic algorithm GA evolutionary strategy ES ant colony optimization ACO bee colony optimization BCO artificial immune system AIS memetic algorithm hybrid metaheuristics multi-objective optimization Pareto front hypervolume indicator epsilon indicator generational distance inverted generational distance spread metric diversity metric convergence metric hybrid metrics reference point based metrics preference articulation robust optimization stochastic programming chance constrained programming robust counterpart scenario approach sample average approximation SAA two-stage stochastic programming recourse function expected value perfect information EVPI value perfect information VPI value stochastic dominance first-order second-order third-order stochastic dominance mean-risk models conditional value-at-risk CVaR mean absolute deviation MAD semi-variance semi-deviation variance standard deviation coefficient variation skewness kurtosis entropy measures Tsallis entropy Rényi entropy Shannon entropy Kullback-Leibler divergence Jensen-Shannon divergence Wasserstein distance Earth mover's distance Hellinger distance Bhattacharyya distance Mahalanobis distance cosine similarity Jaccard similarity Hamming distance Levenshtein distance edit distance dynamic time warping DTW longest common subsequence LCS longest common substring LCS longest increasing subsequence LIS maximum subarray problem Kadane's algorithm maximum flow problem Ford-Fulkerson algorithm Edmonds-Karp algorithm Dinic's algorithm capacity scaling successive shortest paths preflow push relabel height function FIFO selection rule highest label selection rule gap relabel heuristic global relabel heuristic shortest augmenting path SAP maximum matching Hopcroft-Karp algorithm Blossom algorithm Edmonds' matching blossom shrinking augmenting path alternating path Hungarian algorithm assignment problem transportation problem transshipment problem network flow problem minimum spanning tree MST Kruskal's algorithm Prim's algorithm reverse-delete algorithm Boruvka's algorithm Steiner tree problem prize collecting Steiner tree PCST Euclidean Steiner tree rectilinear Steiner tree Steiner point Steiner ratio 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minimization number of late jobs minimization maximum lateness minimization mean lateness minimization mean tardiness minimization mean completion time minimization mean weighted completion time minimization mean weighted tardiness minimization

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